1-benzyl-N-[3-(4-ethoxyphenyl)propyl]-4-piperidinecarboxamide

• IUPAC Name: 1-benzyl-N-[3-(4-ethoxyphenyl)propyl]piperidine-4-carboxamide
• InChI: InChI=1S/C24H32N2O2/c1-2-28-23-12-10-20(11-13-23)9-6-16-25-24(27)22-14-17-26(18-15-22)19-21-7-4-3-5-8-21/h3-5,7-8,10-13,22H,2,6,9,14-19H2,1H3,(H,25,27)
• InChI Key: VPMCGSKSXUQBPN-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)CCCNC(=O)C2CCN(CC2)CC3=CC=CC=C3
• Molecular Formula: C24H32N2O2
• Molecular Weight: 380.5 g/mol

Description

1-benzyl-N-[3-(4-ethoxyphenyl)propyl]-4-piperidinecarboxamide, also known as BEPP, is a synthetic compound that belongs to the family of piperidinecarboxamide derivatives. It has been used in scientific research as a tool to study the function and regulation of certain receptors in the central nervous system.

Mechanism of Action

1-benzyl-N-[3-(4-ethoxyphenyl)propyl]-4-piperidinecarboxamide exerts its effects on the central nervous system by binding to specific receptors and modulating their activity. For example, it has been shown to act as a partial agonist at the dopamine D2 receptor, which is involved in the regulation of movement, mood, and reward. This compound has also been shown to act as an agonist at the sigma-1 receptor, which is involved in the regulation of pain, cognition, and mood.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects in the central nervous system. For example, it has been shown to increase dopamine release in certain brain regions, which may contribute to its effects on movement and reward. It has also been shown to modulate the activity of certain ion channels, which may contribute to its effects on pain and cognition.

Advantages and Limitations for Lab Experiments

One advantage of using 1-benzyl-N-[3-(4-ethoxyphenyl)propyl]-4-piperidinecarboxamide in lab experiments is its high affinity and selectivity for specific receptors, which allows for precise modulation of their activity. Additionally, this compound is a synthetic compound, which allows for greater control over its chemical properties and purity. However, one limitation of using this compound in lab experiments is that it may not accurately reflect the effects of endogenous ligands on these receptors in vivo.

Future Directions

There are several future directions for research involving 1-benzyl-N-[3-(4-ethoxyphenyl)propyl]-4-piperidinecarboxamide. For example, further studies could explore its effects on other receptors in the central nervous system, as well as its potential therapeutic applications in the treatment of various neurological and psychiatric disorders. Additionally, research could focus on developing new derivatives of this compound with improved pharmacological properties and selectivity for specific receptors.

Synthesis Methods

1-benzyl-N-[3-(4-ethoxyphenyl)propyl]-4-piperidinecarboxamide can be synthesized through a multistep process involving the reaction of various chemicals. The first step involves the reaction of 4-ethoxyphenylacetic acid with benzylamine to form the corresponding amide. This is followed by the reaction of the amide with 1-bromo-3-chloropropane to form the corresponding alkylated amide. Finally, the alkylated amide is reacted with piperidinecarboxylic acid to form this compound.

Scientific Research Applications

1-benzyl-N-[3-(4-ethoxyphenyl)propyl]-4-piperidinecarboxamide has been used in scientific research to study the function and regulation of certain receptors in the central nervous system, such as the dopamine D2 receptor and the sigma-1 receptor. It has been shown to have high affinity and selectivity for these receptors, making it a useful tool for studying their function.